Cas no 118-76-3 (Rhodizonic acid dihydrate)

Rhodizonic acid dihydrate structure
Rhodizonic acid dihydrate structure
Product Name:Rhodizonic acid dihydrate
CAS No:118-76-3
MF:C6H2O6
MW:170.07648229599
CID:81945
PubChem ID:67050
Update Time:2025-04-18

Rhodizonic acid dihydrate Chemical and Physical Properties

Names and Identifiers

    • Rhodizonic acid dihydrate
    • 5,6-dihydroxycyclohex-5-ene-1,2,3,4-tetraone
    • Rhodizonic acid
    • 1,2-Dihydroxy-3,4,5,6-tetraoxocyclohexene
    • 5,6-Dihydroxy-1,2,3,4-benzodiquinone
    • 5,6-dihydroxy-5-cyclohexen-1,2,3,4-tetraone
    • 5,6-dihydroxy-5-cyclohexene-1,2,3,4-tetraone
    • 5,6-dihydroxy-5-cyclohexene-1,2,3,4-tetrone
    • 5,6-Dihydroxy-cyclohex-5-en-1,2,3,4-tetraon
    • Dihydroxy-cyclohexentetraon
    • DIHYDROXYDIQUINOYL
    • Einecs 204-276-5
    • RHIZOCARPIC ACID(RG)
    • rhodizonicacid
    • 16833-52-6 (Barium salt)
    • 523-21-7 (Hydrochloride salt)
    • 13021-40-4 (Di-potassium salt)
    • dihydroxycyclohex-5-ene-1,2,3,4-tetrone
    • Rhodizonic acid, Disodium Salt
    • DTXSID70151997
    • InChI=1/C6H2O6/c7-1-2(8)4(10)6(12)5(11)3(1)9/h7-8
    • NG86FBS267
    • UNII-NG86FBS267
    • 5,6-dihydroxycyclohex-5-ene-1,2,3,4-tetrone
    • NS00041461
    • SCHEMBL916303
    • 5-cyclohexene-1,2,3,4-tetrone, 5,6-dihydroxy-
    • Rhodizonsaure
    • AKOS006228674
    • NSC624150
    • 118-76-3
    • Q2823301
    • Inchi: 1S/C6H2O6/c7-1-2(8)4(10)6(12)5(11)3(1)9/h7-8H
    • InChI Key: WCJLIWFWHPOTAC-UHFFFAOYSA-N
    • SMILES: OC1C(C(C(C(C=1O)=O)=O)=O)=O
    • BRN: 2047007

Computed Properties

  • Exact Mass: 169.98500
  • Monoisotopic Mass: 169.985138
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: -1
  • Topological Polar Surface Area: 109

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.7636 (rough estimate)
  • Melting Point: 248 °C (dec.)(lit.)
  • Boiling Point: 259.67°C (rough estimate)
  • Flash Point: 177.7°C
  • Refractive Index: 1.7540 (estimate)
  • PSA: 108.74000
  • LogP: -1.39600
  • Solubility: Not determined

Rhodizonic acid dihydrate Security Information

  • WGK Germany:3
  • Safety Instruction: S24/25
  • Safety Term:S24/25

Rhodizonic acid dihydrate Customs Data

  • HS CODE:2914400090
  • Customs Data:

    China Customs Code:

    2914400090

    Overview:

    2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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